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Compound of Interest

Compound Name: 4-Nitropyridine hydrate

Cat. No.: B8025779

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound and the
Critical Role of the Safety Data Sheet
4-Nitropyridine hydrate, a derivative of pyridine, is a compound that finds utility in various

research and development applications, including as a building block in the synthesis of more

complex molecules in the pharmaceutical industry. While its scientific potential is significant, a

thorough understanding of its associated hazards is paramount for ensuring laboratory safety

and regulatory compliance. This guide provides a comprehensive overview of the safety profile

of 4-Nitropyridine hydrate, drawing from available Safety Data Sheets (SDS) for the closely

related 4-Nitropyridine. It is crucial to recognize that while specific data for the hydrate form

may be limited, the hazards associated with the anhydrous compound should be considered

directly applicable. The Safety Data Sheet serves as the primary source of information for

handling, storage, and emergency response, and its careful review is the foundation of safe

laboratory practice.
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. Based on available data for

4-Nitropyridine, the compound is classified as hazardous.

GHS Hazard Classification Summary[1]

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
Warning

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Warning

Skin Irritation Category 2
H315: Causes

skin irritation
Warning

Serious Eye

Irritation
Category 2

H319: Causes

serious eye

irritation

Warning

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

Category 3

H335: May

cause respiratory

irritation

Warning

It is important to note that some sources also indicate more severe hazard classifications,

including "Fatal if swallowed" (Acute Toxicity, Oral, Category 2/3) and "Causes severe skin

burns and eye damage" (Skin Corrosion/Irritation, Category 1B)[2]. This variability underscores

the importance of consulting the specific SDS provided by the supplier.

The primary routes of exposure are ingestion, inhalation, and skin or eye contact. The

"Warning" signal word indicates a moderate level of hazard.
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Adherence to strict handling and storage protocols is essential to minimize the risks associated

with 4-Nitropyridine hydrate.

Experimental Workflow: Safe Handling Protocol
This protocol outlines the essential steps for safely handling 4-Nitropyridine hydrate in a

laboratory setting.

1. Engineering Controls:

Causality: To prevent inhalation of dust or vapors, all handling of 4-Nitropyridine hydrate
should be conducted in a well-ventilated area, preferably within a certified chemical fume
hood[1][3]. The negative pressure of the fume hood contains any airborne particles,
preventing their release into the laboratory environment.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
recognized standards (e.g., EN166 in Europe or NIOSH in the US)[4][5]. This is critical to
prevent eye contact which can cause serious irritation[1].
Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat[1]. Inspect
gloves for any signs of degradation before use. Contaminated clothing should be removed
immediately and laundered before reuse[1][3]. This prevents skin irritation and potential
absorption.
Respiratory Protection: If the ventilation is inadequate or if there is a risk of generating dust,
a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used[4][5].

3. Handling Procedures:

Avoid the formation of dust and aerosols[1].
Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used[1][6].
Wash hands thoroughly with soap and water after handling[1][6].
Use non-sparking tools to prevent ignition sources[1].

Storage Requirements
Proper storage is crucial for maintaining the stability of 4-Nitropyridine hydrate and preventing

accidental exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8025779/docs?utm_src=pdf-body#navigating-the-hazards-of-4-nitropyridine-hydrate-an-in-depth-technical-guide
https://www.benchchem.com/product/b8025779/docs?utm_src=pdf-body#navigating-the-hazards-of-4-nitropyridine-hydrate-an-in-depth-technical-guide
https://www.benchchem.com/product/b8025779/docs?utm_src=pdf-body#navigating-the-hazards-of-4-nitropyridine-hydrate-an-in-depth-technical-guide
https://www.echemi.com/sds/4-nitropyridine-pid_Seven6361.html
https://datasheets.scbt.com/sc-226765.pdf
https://www.echemi.com/sds/4-nitropyridinen-oxide-pid_Seven6559.html
https://www.fishersci.com/store/msds?partNumber=AC128920050&productDescription=4-NITROPYRIDINE-N-OXIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-nitropyridine-pid_Seven6361.html
https://www.echemi.com/sds/4-nitropyridine-pid_Seven6361.html
https://www.echemi.com/sds/4-nitropyridine-pid_Seven6361.html
https://datasheets.scbt.com/sc-226765.pdf
https://www.echemi.com/sds/4-nitropyridinen-oxide-pid_Seven6559.html
https://www.fishersci.com/store/msds?partNumber=AC128920050&productDescription=4-NITROPYRIDINE-N-OXIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-nitropyridine-pid_Seven6361.html
https://www.echemi.com/sds/4-nitropyridine-pid_Seven6361.html
http://www.abdurrahmanince.net/355/1124-33-0.pdf
https://www.echemi.com/sds/4-nitropyridine-pid_Seven6361.html
http://www.abdurrahmanince.net/355/1124-33-0.pdf
https://www.echemi.com/sds/4-nitropyridine-pid_Seven6361.html
https://www.benchchem.com/product/b8025779/docs?utm_src=pdf-body#navigating-the-hazards-of-4-nitropyridine-hydrate-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8025779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container: Store in the original, tightly closed container[1][3].

Location: Keep in a cool, dry, and well-ventilated place[1][3].

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, and bases[7][8].

Security: The storage area should be locked to restrict access to authorized personnel

only[1][4].

PART 3: Emergency Procedures and First Aid
In the event of an accidental exposure or spill, a rapid and informed response is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][5]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray[1][4].

Specific Hazards: When heated to decomposition, it may emit toxic fumes of nitrogen

oxides[4][8].

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes[1]

[4].

Accidental Release Measures
Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent the spill from entering drains or waterways.

Clean-up: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal[3]. For larger spills, it may be

necessary to contain and dispose of the material as hazardous waste in accordance with

local regulations[8].

Personal Protection: Wear appropriate PPE as described in the handling section during

cleanup.

Visualization of Hazard Management Workflow
The following diagram illustrates the logical flow from hazard identification to appropriate

response measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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